Cas no 1246839-15-5 (Benzyl 4-(4-amino-3-methoxyphenyl)piperazine-1-carboxylate)

• Product Name: Benzyl 4-(4-amino-3-methoxyphenyl)piperazine-1-carboxylate
• CAS No: 1246839-15-5
• MF: C₁₉H₂₃N₃O₃
• MW: 341.404224634171
• CID: 6792691
• PubChem ID: 66980882
• Update Time: 2025-06-15

Benzyl 4-(4-amino-3-methoxyphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Phenylmethyl 4-(4-amino-3-methoxyphenyl)-1-piperazinecarboxylate
• MFCD31717289
• SCHEMBL1291301
• benzyl 4-(4-amino-3-methoxyphenyl)piperazine-1-carboxylate
• F97238
• DTXSID401172844
• 1246839-15-5
• DB-415953
• Benzyl 4-(4-amino-3-methoxyphenyl)piperazine-1-carboxylate

• Inchi： 1S/C19H23N3O3/c1-24-18-13-16(7-8-17(18)20)21-9-11-22(12-10-21)19(23)25-14-15-5-3-2-4-6-15/h2-8,13H,9-12,14,20H2,1H3
• InChI Key： LEUSQXRDOXTJGA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCN(C2C=CC(=C(C=2)OC)N)CC1)=O

Computed Properties

• Exact Mass: 341.17394160g/mol
• Monoisotopic Mass: 341.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68Ų

Additional information on Benzyl 4-(4-amino-3-methoxyphenyl)piperazine-1-carboxylate

Comprehensive Overview of Benzyl 4-(4-amino-3-methoxyphenyl)piperazine-1-carboxylate (CAS No. 1246839-15-5)

Benzyl 4-(4-amino-3-methoxyphenyl)piperazine-1-carboxylate (CAS No. 1246839-15-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperazine backbone and benzyl carboxylate functional group, is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's 4-amino-3-methoxyphenyl moiety is a critical feature, contributing to its interaction with biological systems. This structural element is frequently studied in the context of neurotransmitter modulation and enzyme inhibition, making it a valuable scaffold for designing novel therapeutic agents. Recent trends in AI-driven drug discovery have further highlighted the importance of such compounds, as computational models predict their potential efficacy in treating complex diseases.

In the realm of organic synthesis, Benzyl 4-(4-amino-3-methoxyphenyl)piperazine-1-carboxylate serves as an intermediate for constructing more complex molecules. Its carbamate linkage and aromatic amine group provide reactive sites for further functionalization, enabling the development of derivatives with tailored properties. This adaptability aligns with the growing demand for customizable chemical building blocks in academic and industrial laboratories.

From a spectroscopic analysis perspective, the compound exhibits distinct NMR and IR signatures, which are essential for quality control and structural verification. These analytical techniques are crucial for ensuring the purity and consistency of the compound, especially when used in high-stakes research. The rise of automated synthesis platforms has also increased the need for reliable characterization methods, further underscoring the relevance of this compound.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The piperazine ring is a common motif in CNS-active drugs, and the presence of the methoxy and amino groups may influence blood-brain barrier permeability. This has led to speculation about its utility in addressing neurological disorders, a topic frequently searched in medical research databases.

Environmental and green chemistry considerations are also pertinent. Researchers are increasingly investigating sustainable synthesis routes for compounds like Benzyl 4-(4-amino-3-methoxyphenyl)piperazine-1-carboxylate, aiming to reduce waste and energy consumption. This aligns with global trends toward eco-friendly pharmaceutical production, a hot topic in both scientific and public discourse.

In summary, Benzyl 4-(4-amino-3-methoxyphenyl)piperazine-1-carboxylate (CAS No. 1246839-15-5) is a multifaceted compound with broad applications in drug discovery, organic synthesis, and analytical chemistry. Its structural features and potential biological activities make it a subject of ongoing research, particularly in the context of AI-augmented drug design and sustainable chemistry. As scientific advancements continue, this compound is likely to remain a key player in innovative research initiatives.